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Cat. No.: B12647437
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Executive Summary

Cefmepidium chloride (CAS: 107452-79-9) is a semi-synthetic, broad-spectrum cephalosporin
antibiotic characterized by a unique structural hybridization. It combines the highly stable, anti-
pseudomonal 7-acyl side chain of ceftazidime with a novel quaternary ammonium thiomethyl
moiety at the 3-position. This architectural design aims to synergize the beta-lactamase stability
of third-generation cephalosporins with the enhanced outer-membrane permeability typical of
fourth-generation zwitterionic agents. This guide provides a rigorous analysis of its chemical
structure, synthetic pathways, and physicochemical properties.

Chemical Identity and Architecture
Nomenclature and Identification

e« Common Name: Cefmepidium chloride
e CAS Registry Number: 107452-79-9

¢ Molecular Formula: C23H25CINeOsSs (as the chloride salt)
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e Molecular Weight: ~645.13 g/mol

e |[UPAC Name: 1-Methyl-4-[({(6R,7R)-7-[(22)-2-(2-amino-1,3-thiazol-4-yl)-2-(2-carboxypropan-
2-yloxyimino)acetamido]-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-
yl}methyl)thio]pyridinium chloride.

Structural Logic

The molecule is built upon the 7-aminocephalosporanic acid (7-ACA) nucleus, modified at two
critical positions to define its pharmacophore:

e C-7 Position (Acyl Side Chain):
o Moiety: (Z)-2-(2-aminothiazol-4-yl)-2-(1-carboxy-1-methylethoxy)iminoacetyl.[1]

o Function: This is identical to the side chain of ceftazidime. The bulky dimethylacetic acid
oxime group provides significant steric hindrance, protecting the beta-lactam ring from
hydrolysis by common plasmid-mediated beta-lactamases (e.g., TEM-1, SHV-1). The
aminothiazole ring enhances affinity for Penicillin-Binding Proteins (PBPs), particularly
PBP3 in Gram-negative bacteria.

e C-3 Position (Peripheral Side Chain):
o Moiety: (1-Methylpyridinium-4-yl)thiomethyl.

o Function: Unlike ceftazidime (which has a pyridinium methyl group) or cefepime (N-
methylpyrrolidinium), cefmepidium utilizes a thioether linker connecting the cephem core
to a quaternary pyridinium ring.

o Effect: The quaternary nitrogen confers a zwitterionic character (net neutral charge at
physiological pH), facilitating rapid diffusion through the porin channels (OmpF/OmpC) of
the Gram-negative outer membrane. The thioether linkage modulates the electronic
properties of the leaving group during PBP acylation.

Structural Visualization

The following diagram illustrates the modular assembly of Cefmepidium, highlighting the
functional roles of each domain.
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Cefmepidium Molecule
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Figure 1: Modular structural analysis of Cefmepidium Chloride, detailing the functional
contributions of the C-7 and C-3 substituents.

Physicochemical Properties[2][3][4]
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Property

Description

Clinical/Experimental
Implication

Physical State

White to pale yellow crystalline

powder

Hygroscopic; requires storage

under desiccant.

Soluble in water, saline;

Suitable for parenteral (IV/IM)

Solubility ) ) )
sparingly soluble in ethanol. formulation.
~2.6 (COOH), ~3.8 ) o
i i ) Exists as a zwitterion at
pKa Values (Aminothiazole), ~7.2 (Oxime

COOH)

physiological pH (7.4).

Lipophilicity (LogP)

Low (< 0)

High water solubility; low
volume of distribution

(extracellular fluid).

Stability

pH-dependent; max stability
pH 4.0-6.0.

Reconstituted solutions should
be used immediately or

refrigerated.

Synthetic Methodology

The synthesis of Cefmepidium Chloride typically follows a convergent route, avoiding the

instability of the quaternary ammonium group until the final stages.

Retrosynthetic Analysis

The molecule is disassembled into three key precursors:

e 7-ACA (7-Aminocephalosporanic acid) - The core scaffold.

e Side Chain A: (Z)-2-(2-aminothiazol-4-yl)-2-(1-carboxy-1-methylethoxy)iminoacetic acid

(protected form).

e Side Chain B: 4-Mercapto-1-methylpyridinium chloride (Nucleophile).

Step-by-Step Protocol

© 2026 BenchChem. All rights reserved. 4/9

Tech Support


https://www.benchchem.com/product/b12647437/docs?utm_src=pdf-body#cefmepidium-chloride-structural-architecture-and-pharmacological-profiling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12647437?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Note: This protocol is a generalized high-purity synthesis derived from standard cephalosporin
chemistry.

Step 1: Preparation of the C-3 Nucleophile

e React 4-mercaptopyridine with methyl iodide or dimethyl sulfate in acetone.
« |solate 4-mercapto-1-methylpyridinium iodide/methylsulfate.

o Convert to the chloride salt via ion exchange if necessary.

Step 2: C-7 Acylation

» Activate the C-7 side chain acid (protected as the tert-butyl ester and trityl-amino) using
dicyclohexylcarbodiimide (DCC) and 1-hydroxybenzotriazole (HOBt) or as an acid chloride.

e React with 7-ACA in dichloromethane (DCM) or tetrahydrofuran (THF) at 0°C.
 Yields the 7-acylated cephalosporanic acid intermediate.

Step 3: C-3 Nucleophilic Displacement

Dissolve the 7-acylated intermediate in a polar aprotic solvent (e.g., DMF or acetonitrile).

Add 4-mercapto-1-methylpyridinium chloride (from Step 1).

Heat gently (40-50°C) or use Lewis acid catalysis (e.g., BFs-Et20) to facilitate the
displacement of the 3-acetoxy group by the thiol.

The sulfur atom attacks the methylene at C-3, displacing acetate.
Step 4: Deprotection and Purification

o Treat the protected intermediate with trifluoroacetic acid (TFA) and anisole (scavenger) to
remove the tert-butyl and trityl protecting groups.

o Precipitate the crude product using diethyl ether.
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 Purification: Preparative HPLC (C18 column) using an ammonium acetate/acetonitrile
gradient.

» Lyophilization: Freeze-dry the fractions to obtain Cefmepidium Chloride.
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Figure 2: Convergent synthetic pathway for Cefmepidium Chloride.

Pharmacological Mechanism & Profile
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Mechanism of Action
Cefmepidium functions as a "suicide substrate" for bacterial Penicillin-Binding Proteins

(PBPs).

e Recognition: The zwitterionic structure facilitates rapid transit through the outer membrane
porins of Gram-negative bacteria.[2][3]

e Acylation: The beta-lactam ring mimics the D-Ala-D-Ala terminus of peptidoglycan
precursors. The active site serine of the PBP attacks the beta-lactam carbonyl.

e Inhibition: The ring opens, covalently modifying the PBP. The bulky C-7 side chain prevents
hydrolytic water from entering the active site, blocking deacylation (regeneration) of the
enzyme.

 Lysis: Inhibition of transpeptidation leads to cell wall weakening and osmotic lysis.

Antibacterial Spectrum

Due to its hybrid structure, Cefmepidium exhibits a spectrum similar to Ceftazidime but with
potential enhancements:

o Gram-Negative (Primary Target): Highly active against Pseudomonas aeruginosa,
Escherichia coli, Klebsiella spp., and Proteus spp.

o Gram-Positive: Moderate activity against Staphylococcus aureus (MSSA) and Streptococcus
pneumoniae. Like Ceftazidime, it generally lacks robust activity against MRSA.

e Anaerobes: Limited activity against Bacteroides fragilis.

Resistance Stability

o Beta-Lactamases: The dimethyl-carboxy-oxime group renders Cefmepidium highly resistant
to hydrolysis by Class A plasmid-mediated beta-lactamases (TEM, SHV).

o AmpC: Like fourth-generation agents, the zwitterionic nature may allow it to retain activity
against some AmpC-overproducing strains where earlier generations fail, though it is not
immune to hydrolysis by high-level AmpC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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